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Compound of Interest

Compound Name: Sodium butyrate-4-13C
CAS No.: 286367-75-7
Cat. No.: B1602971
Get Quote
. J

Introduction & Scientific Rationale

Sodium butyrate is a short-chain fatty acid (SCFA) produced by bacterial fermentation of
dietary fiber in the colon. It functions as a critical energy source for normal colonocytes and a
potent histone deacetylase (HDAC) inhibitor.[1][2] Its metabolic fate is dichotomous, a
phenomenon known as the "Butyrate Paradox™:

» Normal Cells: Rapidly oxidize butyrate via mitochondrial

-oxidation to Acetyl-CoA, fueling the TCA cycle.

e Cancer Cells: Due to the Warburg effect (aerobic glycolysis), cancer cells suppress
mitochondrial oxidation. Consequently, butyrate accumulates in the nucleus, inhibiting
HDACSs and driving apoptosis or differentiation.

Why Sodium Butyrate-4-13C?

The 4-13C isotopologue (label at the terminal methyl group) is a precision tool for dissecting
this flux. Unlike uniformly labeled tracers, the specific placement of the 13C at the C4 position
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allows researchers to distinguish between butyrate utilized for fatty acid synthesis versus that
entering the TCA cycle.

Tracing Logic:

o -Oxidation: Butyrate (4 carbons) is cleaved into two Acetyl-CoA molecules.
o Fragment 1 (C1-C2): Unlabeled Acetyl-CoA.
o Fragment 2 (C3-C4): [2-13C]Acetyl-CoA (Methyl-labeled).

o TCA Entry: The [2-13C]Acetyl-CoA condenses with Oxaloacetate to form [4-13C]Citrate
(initially M+1).

o Readout: The ratio of M+1/M+2 isotopologues in downstream TCA intermediates (Citrate,

-Ketoglutarate, Malate) quantifies the flux of butyrate oxidation relative to other substrates
like glucose or glutamine.

Experimental Design & Sample Preparation

Reagents and Materials
e Tracer: Sodium Butyrate-4-13C (99 atom % 13C).

 Internal Standard: 13C-Glutamine or 13C-Yeast Extract (to normalize extraction efficiency).
o Extraction Solvent: 80:20 Methanol:Water (LC-MS grade), pre-chilled to -80°C.

e Cell Lines: Colonocytes (e.g., NCM460) vs. Colorectal Cancer (e.g., HCT116, HT29).

Cell Culture Labeling Protocol[3]

o Step 1 (Adaptation): Culture cells in glucose-free or low-glucose media supplemented with
10% dialyzed FBS (to remove background SCFASs) for 24 hours.

o Step 2 (Pulse): Replace media with fresh media containing 2-5 mM Sodium Butyrate-4-
13C.
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o Note: 5 mM is physiological for colonocytes; higher concentrations may induce toxicity in
cancer cells.

o Step 3 (Time Points): Harvest at 0, 1, 6, and 24 hours to observe steady-state flux.

Quenching and Metabolite Extraction

Causality: Metabolism is fast (turnover < 1 sec). Immediate quenching is vital to prevent ATP
hydrolysis and metabolite degradation.

e Quench: Rapidly aspirate media and wash cells once with ice-cold PBS.
o Extract: Add 1 mL -80°C 80% Methanol directly to the plate.
e Scrape: Scrape cells on dry ice; transfer suspension to a pre-cooled tube.

o Disrupt: Vortex vigorously for 30s; freeze-thaw cycle (liquid N2 / 37°C water bath) x3 to lyse
membranes.

o Clarify: Centrifuge at 15,000 x g for 15 min at 4°C.

o Dry: Transfer supernatant to a glass vial; evaporate to dryness under nitrogen stream (avoid
heat > 30°C).

e Reconstitute: Resuspend in 100
L of 50:50 Acetonitrile:Water prior to injection.

Mass Spectrometry Methodology (LC-HRMS)

While GC-MS is traditional for SCFAs, LC-High Resolution MS (Orbitrap or Q-TOF) is superior
for tracing the downstream polar TCA intermediates without complex derivatization.

Chromatographic Conditions (HILIC)

Hydrophilic Interaction Liquid Chromatography (HILIC) is required to retain polar organic acids
(Citrate, Malate).
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Parameter Setting

Waters BEH Amide or SeQuant ZIC-pHILIC (2.1

Column x 100 mm, 1.7
m)

Column Temp 40°C

Flow Rate 0.3 mL/min

20 mM Ammonium Acetate + 20 mM Ammonium
Hydroxide in Water (pH 9.0)

Mobile Phase A

Mobile Phase B 100% Acetonitrile

Gradient Profile:

0-2 min: 85% B (Isocratic hold)

2-12 min: 85%

40% B (Linear gradient)

12-15 min: 40% B (Wash)

15-20 min: 85% B (Re-equilibration)

Mass Spectrometry Settings (Orbitrap)

¢ lonization: Heated Electrospray lonization (H-ESI)

o Polarity: Negative Mode (Organic acids ionize best as [M-H]-)

e Resolution: 60,000 or higher (to resolve 13C peaks from isobaric interferences)

e Scan Range: m/z 70 - 1000

Target Metabolite Table (Negative Mode)
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Expected 13C Retention

Metabolite Formula [M-H]- (m/z) )
Shift (M+1) (approx)

Butyrate C4H802 87.0451 88.0485 1.5 min
Citrate C6H807 191.0197 192.0231 8.2 min
_Ketoglutarate C5H605 145.0142 146.0176 7.5 min
Succinate C4H604 117.0193 118.0227 6.8 min
Malate C4H605 133.0142 134.0176 7.1 min
Acetyl-CoA §§3H38N7017P 808.1362 809.1396 9.5 min

Metabolic Pathway Visualization[5][6][7][8]

The following diagram illustrates the carbon flow from Sodium Butyrate-4-13C into the TCA
cycle.

o Blue Nodes: Substrates/Intermediates.
¢ Red Edges: Flux inhibited by Warburg Effect (in cancer).

o Green Edges: Active flux in normal colonocytes.
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Caption: Carbon fate of Butyrate-4-13C. Beta-oxidation yields 50% labeled Acetyl-CoA,
entering TCA.
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Data Analysis & Interpretation
Mass Isotopomer Distribution (MID) Analysis

Raw MS data must be processed to correct for the natural abundance of isotopes (C13, 018,
etc.) present in the background.

e Extract lon Chromatograms (EIC): Extract M+0, M+1, M+2, etc., for each metabolite.

o Natural Abundance Correction: Use software like IsoCor or Polly to subtract natural isotope
contributions.

e Calculation:

Where
is the abundance of isotopologue
, and

is the number of carbons.

Interpreting the Results

o High M+1 Citrate: Indicates active mitochondrial

-oxidation of butyrate (Normal Colonocytes).

o Low M+1 Citrate / High Intracellular Butyrate: Indicates metabolic uncoupling. The butyrate is
entering the cell but not the mitochondria, confirming the Warburg effect (Cancer
Phenotype).

o M+2 Species: Appearance of M+2 in later TCA cycles (e.g., Malate) indicates the molecule
has completed one full turn of the TCA cycle.

Self-Validating Quality Control

To ensure the protocol is working (Trustworthiness Pillar):
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The "Zero-Time" Control: Harvest cells immediately after adding tracer. Result: Should show
high Butyrate-4-13C but zero labeled Citrate. If Citrate is labeled, metabolism occurred
during harvesting (quenching failed).

Linearity Check: The unlabeled Acetyl-CoA (C1-C2 fragment) dilutes the pool. If oxidation is
100% from butyrate, the maximum enrichment of Acetyl-CoA is 50%. If you see >50%
enrichment, the tracer purity or pathway assumptions are incorrect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: High-Resolution Metabolic Flux
Analysis of Sodium Butyrate-4-13C]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602971/docs#application-note-high-resolution-
metabolic-flux-analysis-of-sodium-butyrate-4-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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